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Compound of Interest

Compound Name: 5-Chloro-2-formylpyridine

Cat. No.: B1588523 Get Quote

5-Chloro-2-formylpyridine, also known as 5-chloropyridine-2-carboxaldehyde, is a solid

organic compound.[1][2][3] Understanding its physical and chemical properties is the

foundation for safe handling, as these characteristics dictate appropriate storage, handling, and

emergency response measures.

Property Value Source(s)

Molecular Formula C₆H₄ClNO [1][4][5]

Molecular Weight 141.56 g/mol [1][5]

Appearance
White to yellow or orange

powder/crystal
[6]

Melting Point 66-68 °C [3][6]

Boiling Point 208 °C [3][6]

Flash Point 79 °C [3][6]

Solubility Soluble in Methanol [3][6]

Storage Temperature
Room Temperature, sealed in

dry, dark place
[3][6]

Hazard Identification and GHS Classification
5-Chloro-2-formylpyridine is classified as a hazardous substance. The primary risks are

associated with irritation to the skin, eyes, and respiratory system. Adherence to the Globally
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Harmonized System (GHS) of Classification and Labelling of Chemicals is mandatory for its

management.

Hazard Class GHS Category
Hazard
Statement

Signal Word Pictogram

Skin Irritation Category 2
H315: Causes

skin irritation
Warning GHS07

Serious Eye

Irritation
Category 2 / 2A

H319: Causes

serious eye

irritation

Warning GHS07

Skin

Sensitization
Category 1

H317: May

cause an allergic

skin reaction

Warning GHS07

Specific target

organ toxicity —

single exposure

Category 3

H335: May

cause respiratory

irritation

Warning GHS07

Source: Aggregated GHS information provided by companies to ECHA C&L Inventory.[1][3][6]

The causality for these classifications lies in the chemical's reactivity. The aldehyde functional

group can react with biological nucleophiles, such as amino acid residues in proteins, leading

to irritation and sensitization upon contact with skin or mucous membranes.

The Hierarchy of Controls: A Proactive Safety
Framework
To manage the risks associated with 5-Chloro-2-formylpyridine, a systematic approach based

on the hierarchy of controls must be implemented. This framework prioritizes the most effective

control measures down to the least.
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Hierarchy of Controls for 5-Chloro-2-formylpyridine

Elimination
(Not Feasible: Compound is required for research)

Substitution
(Investigate less hazardous alternatives if possible)

Engineering Controls
(Primary barrier)

- Certified Chemical Fume Hood
- Ventilated Enclosures for Weighing

Most Effective

Administrative Controls
(Procedural safety)

- Standard Operating Procedures (SOPs)
- Designated Work Areas

- Chemical Hygiene Training

Personal Protective Equipment (PPE)
(Last line of defense)

- Gloves, Goggles, Lab Coat

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls applied to 5-Chloro-2-formylpyridine.
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Engineering Controls and Personal Protective
Equipment (PPE)
Based on the hazard profile, specific controls are required to minimize exposure.

Engineering Controls:

Primary Handling: All manipulations of 5-Chloro-2-formylpyridine, including weighing,

transferring, and preparing solutions, must be conducted within a certified chemical fume

hood to prevent inhalation of dust or vapors.[7][8]

Ventilation: The laboratory must be well-ventilated to ensure low background concentrations.

[8]

Personal Protective Equipment (PPE): PPE is not a substitute for engineering controls but is

essential as the final barrier.
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PPE Type Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.[9][10]

Protects against dust particles

and splashes, preventing

serious eye irritation (H319).

Hand Protection
Impervious gloves (e.g.,

Nitrile).

Prevents skin contact,

addressing skin irritation

(H315) and allergic skin

reaction (H317) hazards.[3]

Change gloves immediately if

contaminated.

Body Protection Laboratory coat.[11]
Protects skin and personal

clothing from contamination.

Respiratory Protection

Not typically required if work is

performed in a fume hood. If

engineering controls fail or for

large spills, a NIOSH-approved

respirator for organic

vapors/particulates may be

necessary.[7][12]

Prevents respiratory irritation

(H335) from inhaled dust.

Safe Handling and Experimental Protocols
Adherence to standardized protocols is critical for reproducible science and operator safety.

Protocol 1: Safe Weighing and Transfer of Solid 5-Chloro-2-formylpyridine

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Don all required PPE (goggles, nitrile gloves, lab coat).

Decontaminate the work surface and the analytical balance within the hood.
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Procedure:

Place a weigh boat on the balance and tare.

Carefully open the container of 5-Chloro-2-formylpyridine, avoiding any puff of powder.

Using a clean spatula, carefully transfer the desired amount of solid to the weigh boat.

Perform this action slowly to minimize dust generation.[8]

Securely close the main container immediately after dispensing.

Record the weight.

Transfer:

Carefully transfer the weighed solid into the reaction vessel or solvent-containing flask

within the fume hood.

If adding to a solvent, ensure slow addition to prevent splashing.

Cleanup:

Dispose of the used weigh boat and any contaminated items (e.g., pipette tips) in a

designated solid chemical waste container.

Wipe the spatula clean.

Clean the balance and surrounding work area.

Remove gloves and wash hands thoroughly with soap and water.[8]

Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or release.

First Aid Measures: Immediate and correct first aid can significantly reduce the severity of an

injury.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1588523?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/01979.pdf
https://pim-resources.coleparmer.com/sds/01979.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Decision Tree for 5-Chloro-2-formylpyridine Exposure

Exposure Occurs

Inhalation
(H335)

Skin Contact
(H315, H317)

Eye Contact
(H319) Ingestion

1. Move to fresh air.
2. If breathing is difficult, give oxygen.
3. Seek immediate medical attention.

Action

1. Immediately remove contaminated clothing.
2. Flush skin with plenty of soap and water for at least 15 minutes.

3. Seek medical attention if irritation or rash develops.

Action

1. Immediately flush eyes with water for 15-20 minutes, lifting eyelids.
2. Remove contact lenses, if present.

3. Seek immediate medical attention (call an ophthalmologist).

Action

1. Do NOT induce vomiting.
2. Rinse mouth with water.

3. Make victim drink water (two glasses at most).
4. Seek immediate medical attention.

Action

Click to download full resolution via product page

Caption: First aid actions for different exposure routes.

Inhalation: Move the person to fresh air. If breathing has stopped or is difficult, provide

artificial respiration or oxygen. Seek immediate medical attention.[13][14]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with copious

amounts of water and soap for at least 15 minutes.[13][15] If skin irritation or a rash occurs,

get medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15-20 minutes.[15] Call an

ophthalmologist for follow-up.
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Ingestion: Immediately make the victim drink water (two glasses at most). Do not induce

vomiting.[16] Call a physician or poison control center immediately.[12]

Spill and Accidental Release Measures: A prompt and correct response can prevent a small

spill from becoming a major incident.

Protocol 2: Small Spill Response (<5g in a Fume Hood)

Alert & Evacuate: Alert personnel in the immediate area. Ensure the fume hood continues to

operate.

Assess: Confirm the spilled material is 5-Chloro-2-formylpyridine and the quantity is small.

Contain & Clean:

Wear appropriate PPE (double gloves, goggles, lab coat).

Cover the spill with an inert absorbent material like vermiculite or sand.[17]

Carefully sweep up the absorbed material and place it into a labeled, sealed container for

hazardous waste disposal.[18] Avoid generating dust.

Clean the spill area with a suitable solvent (e.g., methanol, followed by water), transferring

all cleaning materials into the waste container.

Dispose: Dispose of the sealed container according to institutional and local regulations for

chemical waste.

Report: Report the incident to the laboratory supervisor or safety officer.

For larger spills, evacuate the area, close the doors, and contact the institutional emergency

response team immediately.

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.[8][19]
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Specific Hazards: During a fire, hazardous combustion products may be generated, including

carbon monoxide (CO), carbon dioxide (CO₂), nitrogen oxides (NOx), and hydrogen chloride

gas.[18][19][20]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[18][21][22]

Storage and Disposal
Storage: Proper storage is essential for maintaining chemical integrity and preventing

accidental release.

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.[6][8]

Store locked up.

Protect from light.[6]

Incompatible Materials: Strong oxidizing agents.[18][19]

Disposal: All waste containing 5-Chloro-2-formylpyridine must be treated as hazardous

waste.

Collect waste in clearly labeled, sealed containers.

Dispose of contents and container to an approved waste disposal plant in accordance with

all local, state, and federal regulations. Do not let the product enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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